Cas no 664-95-9 (glycyclamide)

• Product Name: glycyclamide
• CAS No: 664-95-9
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 505853
• PubChem ID: 12628
• Update Time: 2025-04-19

glycyclamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(cyclohexylamino)carbonyl]-4-methyl-
• 1-cyclohexyl-3-(4-methylphenyl)sulfonylurea
• GLYCYCLAMIDE
• 1-cyclohexyl-3-tosylurea
• Agliral
• Cychloral
• Cyclamid
• Cyclamide
• Gliciclamide
• Glicosil
• Glycyclamid
• N-(cyclohexylcarbamoyl)-4-methylbenzenesulfonamide
• N1-p-Toluolsulfonyl-N2-cyclohexylharnstoff
• N-cyclohexyl-N'-(toluene-4-sulfonyl)-urea
• N-Cyclohexyl-N'-(toluol-4-sulfonyl)-harnstoff
• TOLCYCLAMIDE
• Tolhexamide
• 664-95-9
• SCHEMBL49386
• Tolcyclamide K 38
• TOLCYCLAMIDE [MI]
• Tox21_111956
• Benzenesulfonamide, N-[(cyclohexylamino)carbonyl]-4-methyl-
• CCG-357214
• Tox21_111956_1
• NSC-142661
• Z44585883
• NS00036043
• NCGC00160649-01
• N-Cyclohexyl-N'-(p-tolylsulfonyl)urea
• Diaboral (VAN)
• SR-01000945146-2
• Oprea1_641283
• BRN 1995860
• DTXCID3026273
• Glycyclamidum [INN-Latin]
• DTXSID5046273
• 1-Cyclohexyl-3-p-toluenesulfonylurea
• GLYCYCLAMIDE [WHO-DD]
• C40N4EJY68
• AKOS001218044
• HY-119982
• K-38
• NSC 142661
• Oprea1_220838
• Gliciclamida [INN-Spanish]
• CAS-664-95-9
• N-(4-Methylbenzenesulfonyl)-N'-cyclohexylurea
• WLN: L6TJ AMVMSWR D1
• CS-0078864
• Glycyclamide [INN]
• CHEMBL312394
• Glycyclamidum
• D02426
• Q17631916
• K-386
• Urea, 1-cyclohexyl-3-(p-tolylsulfonyl)-
• NCGC00160649-02
• 1-(p-Tolylsulfonyl)-3-cyclohexylurea
• Glycyclamide (INN)
• SR-01000945146-1
• Gliciclamide [DCIT]
• K 386
• 4-12-00-00057 (Beilstein Handbook Reference)
• Gliciclamida
• EINECS 211-557-6
• 1-Cicloesil-3-p-tolilsolfonilurea
• NSC142661
• Benzenesulfonamide, N-((cyclohexylamino)carbonyl)-4-methyl-
• SR-01000945146
• SCHEMBL19925500
• 1-Cyclohexyl-3-p-tolylsulfonylurea
• Cyclamide [Russian]
• GLYCYCLAMIDE [MART.]
• 1-Cicloesil-3-p-tolilsolfonilurea [Italian]
• CHEBI:135251
• N-(4-Tolylsulfonyl)-N'-cyclohexylurea
• N-[(Cyclohexylamino)carbonyl]-4-methylbenzenesulfonamide
• UNII-C40N4EJY68
• glycyclamide

• Inchi： 1S/C14H20N2O3S/c1-11-7-9-13(10-8-11)20(18,19)16-14(17)15-12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H2,15,16,17)
• InChI Key： RIGBPMDIGYBTBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 296.11900
• Monoisotopic Mass: 296.119463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.2111 (rough estimate)
• Melting Point: 174-176°
• Refractive Index: 1.6360 (estimate)
• PSA: 83.65000
• LogP: 4.17820